Cas no 23949-50-0 (4-Propylmorpholine)

4-Propylmorpholine is a heterocyclic organic compound featuring a morpholine ring substituted with a propyl group at the 4-position. This clear, colorless to pale yellow liquid is valued for its versatility as a polar aprotic solvent and intermediate in organic synthesis. Its balanced lipophilic-hydrophilic properties enhance solubility in a range of chemical reactions, including alkylations and condensations. The compound's stability under basic and mildly acidic conditions makes it suitable for pharmaceutical and agrochemical applications. Additionally, its moderate boiling point and low viscosity facilitate efficient handling in industrial processes. 4-Propylmorpholine is also utilized in corrosion inhibition and polymer chemistry due to its nitrogen-containing structure.
4-Propylmorpholine structure
4-Propylmorpholine structure
Product Name:4-Propylmorpholine
CAS No:23949-50-0
MF:C7H15NO
MW:129.200102090836
MDL:MFCD06252294
CID:1415971
PubChem ID:424975
Update Time:2025-11-02

4-Propylmorpholine Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 4-propyl-
    • 4-propylmorpholine
    • n-propyl morpholine
    • morpholinopropane
    • SBB061033
    • ST51047109
    • InChI=1/C7H15NO/c1-2-3-8-4-6-9-7-5-8/h2-7H2,1H
    • SCHEMBL33271
    • 23949-50-0
    • Morpholine, 4-propyl-;Morpholinopropane
    • 4-Propan-3-ylmorpholine
    • Morpholine, 4-propyl-4-propylmorpholine
    • DS-015391
    • DTXSID80329903
    • BCP32527
    • AS-56953
    • 4-propyl-morpholine
    • AKOS006240820
    • NMILGIZTAZXMTM-UHFFFAOYSA-N
    • A12323
    • 4-Propylmorpholine
    • MDL: MFCD06252294
    • Inchi: 1S/C7H15NO/c1-2-3-8-4-6-9-7-5-8/h2-7H2,1H3
    • InChI Key: NMILGIZTAZXMTM-UHFFFAOYSA-N
    • SMILES: O1CCN(CCC)CC1

Computed Properties

  • Exact Mass: 129.11545
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5
  • XLogP3: 0.8

Experimental Properties

  • PSA: 12.47

4-Propylmorpholine Pricemore >>

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Additional information on 4-Propylmorpholine

4-Propylmorpholine (CAS No. 23949-50-0): Properties, Applications, and Industry Insights

4-Propylmorpholine (CAS No. 23949-50-0) is a versatile organic compound belonging to the morpholine derivatives family. This nitrogen-containing heterocycle has gained significant attention in various industrial applications due to its unique chemical properties and solvent capabilities. With the increasing demand for specialty chemicals in pharmaceutical and material science sectors, understanding this compound's characteristics becomes crucial for researchers and manufacturers alike.

The molecular structure of 4-propylmorpholine features a six-membered ring containing both nitrogen and oxygen atoms, with a propyl group attached at the 4-position. This configuration gives the compound its distinctive polar aprotic solvent properties, making it valuable in numerous chemical synthesis processes. Recent studies highlight its growing importance in green chemistry applications, particularly as industries seek more sustainable alternatives to traditional solvents.

One of the most searched questions regarding 4-propylmorpholine CAS 23949-50-0 relates to its physical properties. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a characteristic amine-like odor. It demonstrates good solubility in water and most organic solvents, a feature that makes it particularly useful in formulation chemistry. These properties align with current industry trends favoring multifunctional additives that can serve multiple purposes in complex mixtures.

In the pharmaceutical sector, 4-propylmorpholine derivatives have shown promise as intermediates in drug synthesis. The compound's ability to act as both a base and a solvent makes it valuable in the production of various active pharmaceutical ingredients (APIs). This dual functionality addresses the pharmaceutical industry's growing need for process-efficient chemicals that can streamline manufacturing while maintaining high purity standards.

The material science field has also found applications for 4-propylmorpholine 23949-50-0, particularly in polymer chemistry. Its role as a catalyst and stabilizer in polyurethane formulations has been extensively studied. As the demand for high-performance polymers continues to rise, especially in automotive and construction industries, the importance of such specialized additives becomes increasingly apparent.

Recent market analysis indicates growing interest in 4-propylmorpholine-based solutions for corrosion inhibition applications. The compound's molecular structure allows it to form protective layers on metal surfaces, making it valuable in industrial maintenance products. This application aligns with current sustainability trends, as effective corrosion prevention can significantly extend the lifespan of equipment and infrastructure.

From a safety perspective, proper handling of 4-propylmorpholine CAS No. 23949-50-0 requires standard laboratory precautions. While not classified as highly hazardous, it should be handled in well-ventilated areas with appropriate personal protective equipment. These considerations reflect the chemical industry's increasing focus on responsible chemical management practices.

The synthesis of 4-propylmorpholine typically involves the reaction of morpholine with propyl halides or through reductive amination processes. Manufacturers are continually optimizing these methods to improve yield and purity, responding to the market's demand for high-quality specialty chemicals. Process optimization remains a hot topic in chemical engineering forums and industry publications.

Analytical techniques for 4-propylmorpholine 23949-50-0 characterization include gas chromatography (GC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure product quality and consistency, which are critical factors for end-users in sensitive applications such as pharmaceutical manufacturing. Quality control remains a top priority for chemical suppliers in today's competitive market.

Looking ahead, research into novel applications of 4-propylmorpholine derivatives continues to expand. Potential uses in energy storage systems and advanced material coatings are currently under investigation. These developments align with global trends toward clean energy technologies and smart materials, positioning 4-propylmorpholine as a compound with significant future potential.

For researchers and industry professionals seeking detailed technical information about 4-propylmorpholine CAS 23949-50-0, consulting safety data sheets (SDS) and technical bulletins from reputable suppliers is recommended. These resources provide comprehensive data on handling, storage, and application-specific guidelines, ensuring safe and effective use of this valuable chemical intermediate.

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